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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587

(Rac)-WAY-161503 hydrochloride is a potent and selective agonist for the serotonin 5-HT2C
receptor, a key target in neuropharmacological research.[1][2][3] This technical guide provides
a comprehensive overview of the preclinical research into its antidepressant-like effects,

detailing its pharmacological profile, the experimental protocols used to evaluate its efficacy,
and the underlying signaling pathways.

Core Pharmacological Data

(Rac)-WAY-161503 demonstrates high affinity and functional potency at the 5-HT2C receptor,
with selectivity over other serotonin receptor subtypes.[1][4] The following tables summarize
the key quantitative data from in vitro and in vivo studies.

In Vitro Receptor Binding and Functional Activity
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In Vivo Behavioral Effects

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.medchemexpress.com/way161503.html
https://en.wikipedia.org/wiki/WAY-161503
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://en.wikipedia.org/wiki/WAY-161503
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://www.medchemexpress.com/way161503.html
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://en.wikipedia.org/wiki/WAY-161503
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://en.wikipedia.org/wiki/WAY-161503
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://www.researchgate.net/publication/7342028_Antiobesity-like_effects_of_the_5-HT2C_receptor_agonist_WAY-161503
https://pubmed.ncbi.nlm.nih.gov/16430874/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. Behavioral Dosing L
Animal Model Route Key Findings
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similar to
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Male Sprague- Conditioned 3.0 ] conditioned taste
: i.p.
Dawley Rats Taste Aversion P aversion to
saccharin.[8]
Reduced open-
arm exploration,
Male Sprague- Elevated Plus ) .
1.0 i.p. suggesting
Dawley Rats Maze ) o
anxiogenic-like
effects.[9]
Chronic
treatment
Olfactory
] o ) reduced
Bulbectomized Hyperactivity 3.0 i.p.

Rats

hyperactivity, an
antidepressant-
like effect.[10]

Signaling Pathways and Mechanism of Action

Activation of the 5-HT2C receptor by (Rac)-WAY-161503 initiates intracellular signaling

cascades primarily through Gqg/11 proteins. This leads to the activation of phospholipase C

(PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
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inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular
calcium, while DAG activates protein kinase C (PKC).
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Day 1: Pre-Test Day 2: Test

Drug Administration Behavioral Scoring

15-min Conditioning Swim 5-min Test Swim

(WAY-161503 or Vehicle) (Immobility, Swimming, Climbing)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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